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Compound of Interest

Compound Name: Fmoc-Phe-OH

Cat. No.: B557390 Get Quote

Essential Safety and Handling Guide for Fmoc-
Phe-OH
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Fmoc-Phe-OH (N-(9-Fluorenylmethoxycarbonyl)-L-

phenylalanine). Adherence to these procedures is essential for maintaining a safe laboratory

environment and ensuring the integrity of your research.

Hazard Identification and Precautionary Measures
While Fmoc-Phe-OH is not classified as a hazardous substance under OSHA guidelines, it is

crucial to handle it with care as the chemical, physical, and toxicological properties have not

been thoroughly investigated.[1][2][3] Potential hazards include irritation upon contact with skin,

eyes, or the respiratory tract if inhaled as a dust.[4] Therefore, implementing standard

laboratory safety protocols is imperative.

Personal Protective Equipment (PPE)
Recommendations
The following personal protective equipment should be worn when handling Fmoc-Phe-OH to

minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US) approved

standards.[2][3] A face shield is

recommended for larger

quantities.

To protect eyes from accidental

splashes or airborne dust

particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) inspected prior to

use.[2][3] Use proper glove

removal technique to avoid

skin contact.[2]

To prevent direct skin contact

with the chemical.

Body Protection

A standard laboratory coat.[5]

For larger scale operations,

impervious clothing or a

chemical-resistant apron may

be necessary.[2][6]

To protect skin and clothing

from spills and contamination.

Respiratory Protection

Not required for handling small

quantities in a well-ventilated

area.[3][7][8] A NIOSH-

approved N95 or P1 type dust

mask is recommended when

handling large quantities or if

dust is generated.[8][9]

To prevent inhalation of

airborne particles, which may

cause respiratory tract

irritation.[4][6]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is vital for the safe handling of Fmoc-Phe-OH.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling powders to minimize dust formation.[2][3]

Ensure that an eyewash station and safety shower are readily accessible.
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Before starting, confirm that all necessary PPE is available and in good condition.

2. Handling the Chemical:

Avoid direct contact with skin and eyes.[2]

Minimize the formation of dust and aerosols during handling.[2]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.

Keep the container tightly closed when not in use.[2][3]

3. Post-Handling Procedures:

Wash hands thoroughly with soap and water after handling the chemical, before breaks, and

at the end of the workday.[2]

Clean the work area and any equipment used.

Dispose of contaminated gloves and other waste in accordance with the disposal plan.[2]

Emergency Procedures
In the event of an emergency, follow these procedures.

First Aid Measures:
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Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek medical attention.

[2][3]

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[2][3] Consult a physician if

irritation persists.[2]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2] Flush

eyes with water as a precaution.[1][3]

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water and consult a physician.[2][3]

Chemical Spill Response Plan:

In case of a spill, follow the workflow below to ensure a safe and effective cleanup.
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Spill of Fmoc-Phe-OH Occurs

Evacuate personnel to a safe area
if the spill is large or dust is generated.

Wear appropriate Personal Protective Equipment (PPE):
- Safety goggles
- Nitrile gloves

- Lab coat
- Dust mask (if necessary)

Ensure adequate ventilation.

Contain the spill to prevent further spread.
Avoid generating dust.

Carefully sweep up the solid material
and place it into a suitable, closed container for disposal.

Clean the spill area with a damp cloth.
Place all contaminated materials in the waste container.

Label the waste container as hazardous waste
and dispose of it according to institutional and local regulations.

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Fmoc-Phe-OH.
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Disposal and Storage Plan
Disposal:

Dispose of unused Fmoc-Phe-OH and any contaminated materials as hazardous chemical

waste.[6] Do not dispose of it down the drain or in regular trash.[2][6]

Collect all waste in a designated, compatible, and clearly labeled hazardous waste container.

[3][6]

Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed contractor, following all applicable local, state, and

federal regulations.[2][6]

Storage:

Store Fmoc-Phe-OH in a cool, dry, and well-ventilated place.[2][3]

The recommended storage temperature is between 2°C and 8°C.[3][9]

Keep the container tightly closed to prevent moisture absorption and degradation.[2][3][5]

Store away from incompatible materials such as strong oxidizing agents.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for Fmoc-Phe-OH.
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Property Value

CAS Number 35661-40-6[2][3][9]

Molecular Formula C₂₄H₂₁NO₄[9]

Molecular Weight 387.43 g/mol [9]

Melting Point 180 - 187 °C[3][9]

Storage Temperature 2 - 8 °C[3][9]

Solubility
Insoluble in water; soluble in polar organic

solvents like DMF and NMP.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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